1-(3-Aminopropyl)-N,N-dimethylpyrrolidine-2-carboxamide;dihydrochloride

• IUPAC Name: 1-(3-aminopropyl)-N,N-dimethylpyrrolidine-2-carboxamide;dihydrochloride
• InChI: InChI=1S/C10H21N3O.2ClH/c1-12(2)10(14)9-5-3-7-13(9)8-4-6-11;;/h9H,3-8,11H2,1-2H3;2*1H
• InChI Key: DFGJUHNZLBPHFB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCCN1CCCN.Cl.Cl
• Molecular Formula: C10H23Cl2N3O
• Molecular Weight: 272.21 g/mol
• CAS RN: 2402829-34-7

Description

1-(3-Aminopropyl)imidazole is used in the synthesis of pH-sensitive polyaspartamide derivatives. It is also used in the preparation of pH-sensitive amphiphilic polymers with different degrees of octaceylamine (C18) substitution by graft reaction.

Synthesis Analysis

DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile. A subsequent hydrogenation step yields DMAPA.

Chemical Reactions Analysis

3-Aminopropyltriethoxysilane (APTES) is one of the most important silicon compounds in chemistry for the synthesis of materials. It has extensively been used as a silanization agent for the chemical modification of metal oxide nanoparticle (MONP) surfaces. The introduction of amine (NH2) enhances their dispersibility and anti-bacterial property.

Scientific Research Applications

Advanced Catalysis

• EN300-7472404 can act as a catalyst or be incorporated into catalytic systems. . .
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Drug Delivery

• The compound’s unique structure makes it suitable for drug delivery systems. .
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Biomedical Applications

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Environmental Remediation

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Wastewater Treatment

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Stretchable Superhydrophobic Surfaces

• While not directly related to EN300-7472404, research on stretchable superhydrophobic surfaces is an exciting field. .
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Safety and Hazards

N-(3-Aminopropyl)-N-dodecylpropane-1,3-diamine is toxic if swallowed, causes severe skin burns and eye damage, may cause damage to organs through prolonged or repeated exposure, and is very toxic to aquatic life with long-lasting effects.

Future Directions

Based on the results of numerous previous studies, using the commercially available 3-aminopropylsilatrane and its hybrid derivatives, we have demonstrated the high potential of 1-organylsilatranes in various fields, including chemistry, biology, pharmaceuticals, medicine, agriculture, and industry.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various proteins and receptors in the body .

Mode of Action

It’s worth noting that the compound’s interaction with its targets could involve noncovalent binding, as seen in similar compounds . This interaction could lead to changes in the function of the target proteins or receptors, thereby influencing the physiological processes they are involved in.

Pharmacokinetics

Similar compounds have been observed to reach maximum concentration within minutes after administration, with a short half-life . They are primarily metabolized by serum peptidases into metabolites, which are then excreted almost entirely in the urine .